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Compound of Interest

Compound Name: Nidulalin A

Cat. No.: B1242613

Nidulalin A: A Comprehensive Technical
Overview

This guide provides an in-depth analysis of Nidulalin A, a naturally occurring xanthone
derivative. It is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the chemical properties and potential biological activities of
this compound.

Core Molecular Data

Nidulalin A possesses a distinct chemical structure that contributes to its biological activities.
The fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula C16H1406 [1112]
Molecular Weight 302.28 g/mol [1]

methyl (4R,4aS)-4,8-
IUPAC Name dihydroxy-6-methyl-9-oxo-4H- [1]
xanthene-4a-carboxylate

ChEBI ID CHEBI:66625 [1]

PubChem CID 9926413 [1]12]
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Structural and Physicochemical Properties

Nidulalin A is classified as a member of the xanthone class of organic compounds. Its
structure features a dihydroxanthone core with hydroxy groups at positions 4 and 8, a methyl
group at position 6, and a methoxycarbonyl group at position 4a. The stereochemistry is
defined as (4R,4aS).[1]

A comprehensive understanding of the molecule's behavior in various environments is crucial
for experimental design and drug development.

Physicochemical Property Value

Exact Mass 302.07903816 Da
Monoisotopic Mass 302.079 g/mol
Topological Polar Surface Area 93.1 A2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 2

Complexity 565

XLogP3 2.6

Note: The physicochemical properties are computationally derived and sourced from
PubChem.[1]

Experimental Protocols

Further research is required to delineate specific experimental protocols related to the
biological activity of Nidulalin A. At present, detailed methodologies for its isolation or
synthesis and its effects on signaling pathways are not publicly available. As research
progresses, this section will be updated to include relevant experimental workflows.

Signaling Pathways and Logical Relationships
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The specific signaling pathways modulated by Nidulalin A are a subject of ongoing research.
To illustrate the potential interactions and experimental logic, a generalized workflow for
investigating the bioactivity of a novel compound is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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